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Compound of Interest

Compound Name: 1H-Indole-2-methanol

Cat. No.: B185676 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 1H-Indole-2-methanol are paramount to ensuring laboratory

safety and environmental protection. This guide provides a clear, step-by-step procedure for

the safe disposal of 1H-Indole-2-methanol, adhering to standard safety protocols.

Immediate Safety and Hazard Information
1H-Indole-2-methanol is classified as a hazardous substance that can cause serious eye

damage.[1][2][3] Adherence to strict safety protocols is essential to mitigate risks. Before

handling, it is crucial to be familiar with the following hazard classifications and personal

protective equipment (PPE) requirements.

Hazard Classification & Precautionary
Statements

Required Personal Protective Equipment
(PPE)

GHS Pictogram: GHS05 (Corrosion)
Eye/Face Protection: Safety glasses or goggles

are mandatory.[4]

Signal Word: Danger[1]
Hand Protection: Wear protective gloves to

prevent skin contact.[4]

Hazard Statement: H318 - Causes serious eye

damage.[1][2]

Respiratory Protection: In case of dust

formation, use a dust mask (e.g., type N95).[1]

Precautionary Statements: P280,

P305+P351+P338[1]

Protective Clothing: A lab coat or other suitable

protective clothing should be worn.[4]
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Step-by-Step Disposal Protocol
The primary directive for the disposal of 1H-Indole-2-methanol is to prevent its release into the

environment and to ensure that all waste is managed by an approved waste disposal facility.[4]

[5] Do not dispose of this chemical down the drain or in regular trash.

1. Waste Collection:

Collect all waste materials containing 1H-Indole-2-methanol, including unused product,

contaminated consumables (e.g., pipette tips, weighing boats), and contaminated PPE.

Place these materials in a designated and clearly labeled waste container that is chemically

resistant and has a secure lid.[4]

2. Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

This storage area should be clearly marked as a hazardous waste accumulation point.[4]

3. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1H-
Indole-2-methanol".

Include the appropriate hazard pictograms, such as the corrosion symbol.

4. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.[4][5]

Adhere to all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of 1H-
Indole-2-methanol.

Start: Disposal of
1H-Indole-2-methanol Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Store Container in a Secure,
Well-Ventilated Area

Contact Licensed
Waste Disposal Company

Complete Necessary
Waste Manifests/Paperwork

Hand Over Waste for
Proper Disposal

End: Disposal Complete

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of 1H-Indole-2-methanol.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of 1H-Indole-2-methanol, fostering a secure working environment and upholding

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

